Cas no 1111109-41-1 (5-(3,4-dichlorophenyl)-1H-pyridin-2-one)

5-(3,4-Dichlorophenyl)-1H-pyridin-2-one is a heterocyclic compound featuring a pyridinone core substituted with a 3,4-dichlorophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its dichlorophenyl moiety enhances lipophilicity and binding affinity, while the pyridinone scaffold offers potential for hydrogen bonding and metal coordination. The compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its stability under standard laboratory conditions and compatibility with common synthetic methodologies further contribute to its utility in medicinal chemistry and material science applications.

5-(3,4-dichlorophenyl)-1H-pyridin-2-one structure

1111109-41-1 structure

Product Name:5-(3,4-dichlorophenyl)-1H-pyridin-2-one

CAS No:1111109-41-1

MF:C₁₁H₇Cl₂NO

MW:240.085380792618

MDL:MFCD11876501

CID:2606707

PubChem ID:53218051

Update Time:2025-05-28

5-(3,4-dichlorophenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(3,4-dichlorophenyl)-1H-pyridin-2-one
- 5-(3,4-DICHLOROPHENYL)-2-HYDROXYPYRIDINE
- MFCD11876501
- DTXSID30683042
- 5-(3,4-Dichlorophenyl)-2-hydroxy-pyridine
- 5-(3,4-Dichlorophenyl)pyridin-2-ol
- A1-18307
- 5-(3,4-Dichlorophenyl)pyridin-2(1H)-one
- 1111109-41-1
- MDL： MFCD11876501
- Inchi： 1S/C11H7Cl2NO/c12-9-3-1-7(5-10(9)13)8-2-4-11(15)14-6-8/h1-6H,(H,14,15)
- InChI Key： FGQRHLJHTRZGIB-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CC(NC=1)=O)Cl

Computed Properties

Exact Mass: 238.9904692Da
Monoisotopic Mass: 238.9904692Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Color/Form: No date available
Density: No date available
Melting Point: No date available
Boiling Point: No date available
Flash Point: No date available
Vapor Pressure: No date available

5-(3,4-dichlorophenyl)-1H-pyridin-2-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(3,4-dichlorophenyl)-1H-pyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024002730-250mg	5-(3,4-Dichlorophenyl)-2-hydroxy-pyridine	1111109-41-1	97%	250mg	$707.20	2023-09-04
Alichem	A024002730-500mg	5-(3,4-Dichlorophenyl)-2-hydroxy-pyridine	1111109-41-1	97%	500mg	$960.40	2023-09-04
Alichem	A024002730-1g	5-(3,4-Dichlorophenyl)-2-hydroxy-pyridine	1111109-41-1	97%	1g	$1747.20	2023-09-04
abcr	AB318023-5 g	5-(3,4-Dichlorophenyl)-2-hydroxypyridine, 95%; .	1111109-41-1	95%	5 g	€1,159.00	2023-07-19
Matrix Scientific	196629-5g	5-(3,4-Dichlorophenyl)-2-hydroxy-pyridine, 95%	1111109-41-1	95%	5g	$1816.00	2023-09-07
abcr	AB318023-5g	5-(3,4-Dichlorophenyl)-2-hydroxypyridine, 95%; .	1111109-41-1	95%	5g	€1159.00	2025-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1666102-5g	5-(3,4-Dichlorophenyl)pyridin-2(1H)-one	1111109-41-1	98%	5g	￥13666.00	2024-08-09